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Compound of Interest

Compound Name: XPhos-Pd-G2

Cat. No.: B16081311

Get Quote

For Immediate Release

A detailed technical guide on the key properties and characteristics of XPhos-Pd-G2, a

second-generation Buchwald precatalyst, has been compiled for researchers, scientists, and

drug development professionals. This guide provides an in-depth overview of the catalyst's

core attributes, experimental protocols for its use in various cross-coupling reactions, and a

visual representation of its catalytic cycle.

Core Properties and Characteristics
XPhos-Pd-G2, formally known as Chloro(2-dicyclohexylphosphino-2′,4′,6′-triisopropyl-1,1′-

biphenyl)[2-(2′-amino-1,1′-biphenyl)]palladium(II), is a highly efficient and versatile catalyst for a

range of carbon-carbon and carbon-nitrogen bond-forming reactions. Its robust nature and high

catalytic activity stem from the unique combination of the bulky and electron-rich XPhos ligand

and the palladium(II) center. This structure facilitates the ready formation of the active

monoligated Pd(0) species, which is crucial for the catalytic cycle.[1][2]
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Property Value Reference

Molecular Formula C₄₅H₅₉ClNPPd

Molecular Weight 786.80 g/mol

Appearance Off-white to pale yellow solid [2]

Melting Point 202-210 °C

Solubility

Soluble in many common

organic solvents such as THF,

toluene, and dioxane.

General Knowledge

Catalytic Applications and Performance
XPhos-Pd-G2 is renowned for its exceptional performance in a variety of cross-coupling

reactions, most notably the Suzuki-Miyaura and Buchwald-Hartwig amination reactions. Its

utility also extends to other significant transformations such as Heck, Negishi, and Sonogashira

couplings. The bulky nature of the XPhos ligand allows for the coupling of sterically hindered

substrates and promotes high reaction rates and yields, often under mild conditions.

Suzuki-Miyaura Coupling:

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis for the formation of

C-C bonds. XPhos-Pd-G2 has proven to be a highly effective catalyst for this reaction,

particularly with challenging substrates like heteroaryl chlorides and sterically demanding aryl

halides.
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Buchwald-Hartwig Amination:

This reaction is a powerful tool for the synthesis of arylamines. XPhos-Pd-G2 facilitates the

coupling of a wide range of amines with aryl halides, including challenging aryl chlorides.
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(%)
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4-

Chlorotol

uene

Morpholi

ne
NaOtBu Toluene Reflux 6 94 [5]

4-chloro-

N,N-

dimethyla

niline

Methyla

mine
NaOtBu Dioxane 100 1 95 [6]

2-

Chlorotol

uene

Aniline NaOtBu Dioxane 100 1 98 [6]

Experimental Protocols
General Procedure for Suzuki-Miyaura Coupling:

A reaction vessel is charged with the aryl or heteroaryl halide (1.0 equiv.), the boronic acid or

ester (1.1-1.5 equiv.), and a suitable base such as K₃PO₄ or Cs₂CO₃ (2.0-3.0 equiv.). The

vessel is evacuated and backfilled with an inert gas (e.g., argon or nitrogen). The solvent (e.g.,

dioxane, toluene, or a mixture like DMF/EtOH/H₂O) is added, followed by the XPhos-Pd-G2
catalyst (typically 1-2 mol%). The reaction mixture is then heated to the desired temperature

(often between 80-120 °C) and stirred until the starting material is consumed, as monitored by

TLC or GC-MS. Upon completion, the reaction is cooled to room temperature, diluted with a

suitable organic solvent, and washed with water and brine. The organic layer is dried over

anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude

product is then purified by column chromatography.[1]

General Procedure for Buchwald-Hartwig Amination:

In an inert atmosphere glovebox or using Schlenk techniques, a reaction vial is charged with

the aryl halide (1.0 equiv.), the amine (1.2 equiv.), a strong base such as sodium tert-butoxide

(NaOtBu) or lithium hexamethyldisilazide (LHMDS) (1.4 equiv.), and XPhos-Pd-G2 (1-2 mol%).

The vial is sealed, and the appropriate solvent (e.g., toluene or dioxane) is added. The reaction

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.tcichemicals.com/MX/en/product/tci-topics/TCIPracticalExample_20210419
https://pmc.ncbi.nlm.nih.gov/articles/PMC2748321/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2748321/
https://www.benchchem.com/product/b16081311/docs?utm_src=pdf-body#xphos-pd-g2-a-comprehensive-technical-guide-to-a-powerful-cross-coupling-catalyst
https://nasc.ac.in/images/naac/ssr2024/331/docs/22.pdf
https://www.benchchem.com/product/b16081311/docs?utm_src=pdf-body#xphos-pd-g2-a-comprehensive-technical-guide-to-a-powerful-cross-coupling-catalyst
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16081311?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


is then heated to the specified temperature (typically 80-110 °C) with stirring for the required

time. After cooling to room temperature, the reaction mixture is diluted with an organic solvent

and filtered through a pad of celite. The filtrate is concentrated, and the residue is purified by

flash chromatography to afford the desired arylamine.[5]

Catalytic Cycle and Mechanism
The efficacy of XPhos-Pd-G2 lies in its ability to readily generate a highly reactive, monoligated

Pd(0) species, which is the active catalyst in the cross-coupling cycle.

Activation of the Precatalyst:

The Pd(II) precatalyst undergoes a reductive elimination process, often facilitated by a base, to

form the active L-Pd(0) species (where L = XPhos). This activation step is crucial for initiating

the catalytic cycle.

XPhos-Pd(II)-G2 L-Pd(0)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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